Cas no 1601877-00-2 (1-(1-Cyclopropylmethyl-2,3-dihydro-1H-indol-5-yl)-ethanone)

• Product Name: 1-(1-Cyclopropylmethyl-2,3-dihydro-1H-indol-5-yl)-ethanone
• CAS No: 1601877-00-2
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• MDL: MFCD31557846
• CID: 4785138
• Update Time: 2025-06-08

1-(1-Cyclopropylmethyl-2,3-dihydro-1H-indol-5-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1-Cyclopropylmethyl-2,3-dihydro-1H-indol-5-yl)-ethanone
• 1-[1-(cyclopropylmethyl)-2,3-dihydroindol-5-yl]ethanone

• MDL： MFCD31557846
• Inchi： 1S/C14H17NO/c1-10(16)12-4-5-14-13(8-12)6-7-15(14)9-11-2-3-11/h4-5,8,11H,2-3,6-7,9H2,1H3
• InChI Key： ZFZILHXRWPBJLL-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC2=C(C=1)CCN2CC1CC1

Computed Properties

• Exact Mass: 215.131014166 g/mol
• Monoisotopic Mass: 215.131014166 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.3
• Molecular Weight: 215.29

Additional information on 1-(1-Cyclopropylmethyl-2,3-dihydro-1H-indol-5-yl)-ethanone

Introduction to 1-(1-Cyclopropylmethyl-2,3-dihydro-1H-indol-5-yl)-ethanone (CAS No. 1601877-00-2)

The compound 1-(1-Cyclopropylmethyl-2,3-dihydro-1H-indol-5-yl)-ethanone, identified by the CAS registry number 1601877-00-2, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of indole derivatives, which are well-known for their diverse biological activities and structural versatility. The molecule's structure consists of a cyclopropylmethyl group attached to an indole ring system, which is further substituted with an ethanone moiety at the 5-position. This unique combination of functional groups makes it a promising candidate for research in drug discovery and synthetic chemistry.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry due to their ability to interact with various biological targets, including enzymes, receptors, and ion channels. The presence of the cyclopropylmethyl group in this compound adds an additional layer of complexity and potential bioactivity, as cyclopropane rings are known for their strained geometry and unique electronic properties. This feature could enhance the molecule's ability to bind to specific protein pockets or modulate enzyme activity.

The synthesis of 1-(1-Cyclopropylmethyl-2,3-dihydro-1H-indol-5-yl)-ethanone involves a multi-step process that typically includes the formation of the indole ring system followed by substitution reactions to introduce the cyclopropylmethyl and ethanone groups. Researchers have explored various methodologies to optimize the synthesis of this compound, including palladium-catalyzed cross-coupling reactions and organocatalytic strategies. These advancements have not only improved the yield and purity of the compound but also opened new avenues for its large-scale production.

One of the most intriguing aspects of this compound is its potential as a lead molecule in drug development. Indole derivatives have been extensively studied for their anti-inflammatory, antioxidant, and anticancer properties. Recent findings suggest that 1-(1-Cyclopropylmethyl-2,3-dihydro-1H-indol-5-yl)-ethanone may exhibit selective inhibition against certain enzymes involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases such as arthritis or neuroinflammation.

In addition to its therapeutic potential, this compound has also gained attention in materials science due to its ability to form self-assembled monolayers (SAMs) on various surfaces. The ethanone group plays a crucial role in facilitating these interactions by providing a platform for hydrogen bonding or van der Waals forces. SAMs formed by this compound have shown promise in applications such as sensors, catalysis, and surface modification.

Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into the molecular interactions that govern this compound's bioactivity. These studies have revealed that the cyclopropylmethyl group contributes significantly to the molecule's ability to adopt specific conformations that are favorable for binding to target proteins. Such findings underscore the importance of stereochemistry in designing bioactive molecules.

Despite its promising properties, further research is needed to fully understand the pharmacokinetics and toxicity profile of 1-(1-Cyclopropylmethyl-2,3-dihydro-1H-indol-5-yl)-ethanone. Preclinical studies are currently underway to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties in animal models. These studies will provide critical information for determining whether this compound can progress to clinical trials.

In conclusion, 1-(1-Cyclopropylmethyl-2,3-dihydro-1H-indol-5-yil)-ethanone (CAS No. 1601877-00_2) is a versatile organic molecule with significant potential in both medicinal chemistry and materials science. Its unique structure combines the advantages of indole derivatives with those of cyclopropane rings and ketones_ making it a valuable tool for researchers across multiple disciplines_ Continued investigation into its properties will undoubtedly lead to new discoveries and applications in the coming years.